Cas no 178974-59-9 (2-Fluoro-3-methoxybenzyl Alcohol)

• Product Name: 2-Fluoro-3-methoxybenzyl Alcohol
• CAS No: 178974-59-9
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD09743596
• CID: 113026
• PubChem ID: 593589
• Update Time: 2025-05-23

2-Fluoro-3-methoxybenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-fluoro-3-methoxy-
• (2-fluoro-3-methoxyphenyl)methanol
• 2-fluoro-3-methoxybenzyl alcohol
• Benzylalcohol,2-fluoro-3-methoxy
• 2-Fluoro-3-(hydroxymethyl)anisole
• Benzenemethanol, 2-fluoro-3-methoxy- (9CI)
• CS-0194749
• W18563
• (2-Fluoro-3-methoxyphenyl)methanol #
• Benzenemethanol, 2-fluoro-3-methoxy-
• SCHEMBL489675
• MFCD09743596
• AKOS017390868
• PS-8836
• SY332676
• SB83980
• A812414
• EN300-6767420
• DTXSID10343970
• 178974-59-9
• Benzylalcohol, 2-fluoro-3-methoxy-
• 2-Fluoro-3-methoxyBenzylalcohol
• (2-fluoro-3-methoxy-phenyl)methanol
• DTXCID10295046
• 640-262-9
• 2-Fluoro-3-methoxybenzyl Alcohol

• MDL： MFCD09743596
• Inchi： 1S/C8H9FO2/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4,10H,5H2,1H3
• InChI Key： CXVBJFZOPGMFGV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CO)OC

Computed Properties

• Exact Mass: 156.05900
• Monoisotopic Mass: 156.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.1±25.0 ºC (760 Torr),
• Flash Point: 123.9±19.7 ºC,
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 29.46000
• LogP: 1.32660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Fluoro-3-methoxybenzyl Alcohol

2-Fluoro-3-methoxybenzyl Alcohol: A Comprehensive Overview

2-Fluoro-3-methoxybenzyl Alcohol, identified by the CAS number 178974-59-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 2-fluoro-3-methoxybenzyl alcohol, is characterized by its unique structural features, which include a benzene ring substituted with a fluoro group at the 2-position and a methoxy group at the 3-position, along with a hydroxymethyl group attached to the benzene ring.

The synthesis of 2-fluoro-3-methoxybenzyl alcohol involves multi-step organic reactions, often utilizing advanced catalytic systems and precise reaction conditions to ensure high yields and purity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

In terms of chemical properties, 2-fluoro-3-methoxybenzyl alcohol exhibits moderate solubility in common organic solvents and shows reactivity towards various functional groups, making it an ideal substrate for further chemical transformations. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) substituents on the aromatic ring imparts unique electronic characteristics to the molecule, which can be exploited in designing novel materials with tailored properties.

Recent research has focused on the use of 2-fluoro-3-methoxybenzyl alcohol as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in gas storage, catalysis, and sensing applications due to their high surface area and tunable pore structures.

The biological activity of 2-fluoro-3-methoxybenzyl alcohol has also been explored in recent studies. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug development pipelines targeting metabolic disorders.

In conclusion, 2-fluoro-3-methoxybenzyl alcohol, with its CAS number 178974-59-9, stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility and unique chemical properties continue to drive innovative research directions, underscoring its importance in modern chemical sciences.